Cas no 1396865-41-0 (2-4-(trifluoromethoxy)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide)

• Product Name: 2-4-(trifluoromethoxy)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide
• CAS No: 1396865-41-0
• MF: C₉H₆F₃N₅O₂
• MW: 273.171451091766
• CID: 6025518
• PubChem ID: 71791664
• Update Time: 2025-10-28

2-4-(trifluoromethoxy)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-4-(trifluoromethoxy)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide
• 2-[4-(trifluoromethoxy)phenyl]tetrazole-5-carboxamide
• 2H-Tetrazole-5-carboxamide, 2-[4-(trifluoromethoxy)phenyl]-
• 2-(4-(trifluoromethoxy)phenyl)-2H-tetrazole-5-carboxamide
• VU0539066-1
• F6237-3795
• AKOS024541617
• 1396865-41-0

• Inchi： 1S/C9H6F3N5O2/c10-9(11,12)19-6-3-1-5(2-4-6)17-15-8(7(13)18)14-16-17/h1-4H,(H2,13,18)
• InChI Key： JJFQLBVTHKGHCG-UHFFFAOYSA-N
• SMILES： N1=C(C(N)=O)N=NN1C1=CC=C(OC(F)(F)F)C=C1

Computed Properties

• Exact Mass: 273.04735894g/mol
• Monoisotopic Mass: 273.04735894g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 95.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on 2-4-(trifluoromethoxy)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide

Comprehensive Overview of 2-4-(Trifluoromethoxy)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide (CAS No. 1396865-41-0)

The compound 2-4-(trifluoromethoxy)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide (CAS No. 1396865-41-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoromethoxy group and the tetrazole ring, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets, such as enzymes and receptors, with high specificity.

In recent years, the demand for fluorinated compounds like 2-4-(trifluoromethoxy)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide has surged, driven by their enhanced metabolic stability and lipophilicity. These properties are critical in drug discovery, where improving bioavailability and reducing off-target effects are paramount. The tetrazole moiety, in particular, is known for its role as a bioisostere for carboxylic acids, offering improved pharmacokinetic profiles. This has led to a spike in searches for "tetrazole-based drug candidates" and "fluorinated agrochemicals," reflecting the growing interest in this niche.

The synthesis of CAS No. 1396865-41-0 involves multi-step organic reactions, often starting from commercially available 4-(trifluoromethoxy)aniline. Key steps include cyclization to form the tetrazole ring and subsequent carboxamide functionalization. Researchers have optimized these protocols to achieve higher yields and purity, addressing common challenges such as byproduct formation. For those exploring "synthetic routes to tetrazole derivatives" or "scale-up strategies for fluorinated compounds," this compound serves as an excellent case study.

Beyond pharmaceuticals, 2-4-(trifluoromethoxy)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide has potential applications in material science. Its trifluoromethoxy group contributes to thermal stability and resistance to degradation, making it suitable for high-performance polymers. This aligns with the rising trend of "fluorinated materials for electronics" and "advanced polymer additives," topics frequently searched by engineers and chemists alike.

Safety and environmental considerations are also critical when working with CAS No. 1396865-41-0. While not classified as hazardous, proper handling protocols are recommended to minimize exposure. Recent discussions on "green chemistry in fluorination" highlight the need for sustainable synthesis methods, further elevating the relevance of this compound in modern research.

In summary, 2-4-(trifluoromethoxy)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide represents a versatile and high-value chemical entity. Its applications span drug development, agrochemicals, and advanced materials, resonating with current trends like "precision medicine" and "sustainable fluorination." As research progresses, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in science and industry.